![molecular formula C18H22N2O2S B5629874 N-methyl-N-(4,5,6,7-tetrahydro-1,2-benzisoxazol-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide](/img/structure/B5629874.png)
N-methyl-N-(4,5,6,7-tetrahydro-1,2-benzisoxazol-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of thiophene derivatives, including compounds structurally related to the specified chemical, involves initial reactions of precursor compounds with different organic reagents. For example, a series of novel thiophene derivatives were synthesized from 2-amino-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide, confirmed by IR, 1H NMR, MS spectral data, and elemental analysis (Amr et al., 2010).
Molecular Structure Analysis
The molecular structure of closely related N-(3-benzoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamides reveals that the fused six-membered ring adopts a half-chair conformation. In certain derivatives, this ring is disordered over two sets of atomic sites, indicating complex molecular behaviors (Sagar et al., 2018).
Chemical Reactions and Properties
Reactions involving 2-amino-4,5,6,7-tetrahydro[1]benzothiophene-3-carbonitrile showcase the compound's ability to form various derivatives through interactions with substituted benzylidenemalononitriles, α,β-acetylenic esters, and ketones. These reactions highlight the versatility and reactive nature of the thiophene backbone (Youssef, 2009).
Physical Properties Analysis
The physical properties of related compounds, such as N-aryl-2-methyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3,5-benzoxadiazocine-11-carboxamides, determined through IR and 1H NMR spectroscopy, and X-ray analysis, provide insights into the compound's structure and stability. These properties are crucial for understanding the behavior and potential applications of the compound in various environments (Gein et al., 2017).
Chemical Properties Analysis
The chemical properties of thiophene derivatives, such as their anti-inflammatory and anti-cancer potential, are of significant interest. For instance, substituted N-[4(5-methyl/phenyl-1,3,4-oxadiazol-2-yl)-3,6-dihydropyridin-1(2H)-yl] benzamide/benzene sulfonamides have been synthesized and evaluated as anti-inflammatory and anti-cancer agents, highlighting the chemical versatility and potential therapeutic applications of these compounds (Gangapuram & Redda, 2009).
properties
IUPAC Name |
N-methyl-N-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2S/c1-20(11-14-13-7-3-4-8-15(13)22-19-14)18(21)17-10-12-6-2-5-9-16(12)23-17/h10H,2-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPFKJZPXWZJFOA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=NOC2=C1CCCC2)C(=O)C3=CC4=C(S3)CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-N-(4,5,6,7-tetrahydro-1,2-benzisoxazol-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide |
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